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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the in vivo therapeutic window of T-448 (belrestotug/EOS-448), a
potent anti-TIGIT monoclonal antibody, with other leading anti-TIGIT candidates:
domvanalimab and vibostolimab. This analysis is based on publicly available preclinical and
clinical data.

Disclaimer: The therapeutic agent "T-448" has been associated with both an anti-TIGIT
antibody (belrestotug/EOS-448) and a lysine-specific demethylase 1 (LSD1) inhibitor. This
guide focuses on the anti-TIGIT antibody, which is the subject of more extensive recent
research and clinical development.

At a Glance: Comparative Overview of Anti-TIGIT
Antibodies

The therapeutic landscape of immuno-oncology is rapidly evolving, with the TIGIT (T-cell
immunoreceptor with immunoglobulin and ITIM domains) checkpoint emerging as a promising
target. Several monoclonal antibodies are in development, each with distinct characteristics
that may influence their therapeutic window. This guide focuses on a comparative analysis of
three prominent anti-TIGIT antibodies:

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15583452#bc-rfq
https://www.benchchem.com/product/b15583452/docs?utm_src=pdf-body#navigating-the-therapeutic-window-of-t-448-an-in-vivo-comparative-analysis
https://www.benchchem.com/product/b15583452/docs?utm_src=pdf-body#navigating-the-therapeutic-window-of-t-448-an-in-vivo-comparative-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o T-448 (Belrestotug/EOS-448): An Fc-active human IgG1 monoclonal antibody designed to
engage Fcy receptors, leading to the depletion of TIGIT-expressing regulatory T cells (Tregs)
and activation of effector immune cells.[1][2]

o Domvanalimab: An Fc-silent humanized IgG1 monoclonal antibody designed to block the
TIGIT pathway without depleting TIGIT-expressing cells, potentially offering a different safety
and efficacy profile.[3][4][5]

» Vibostolimab: A humanized IgG1 monoclonal antibody that also engages the Fcy receptor,
aiming to enhance anti-tumor immunity through a mechanism similar to belrestotug.[6]

In Vivo Performance: A Data-Driven Comparison

The following tables summarize key preclinical and clinical findings for T-448 (belrestotug),
domvanalimab, and vibostolimab, offering a comparative view of their in vivo efficacy and
safety profiles.

Preclinical Efficacy in Syngeneic Mouse Models
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T-448 (Belrestotug)

Domvanalimab

Vibostolimab

Parameter Surrogate (Fc-

Surrogate ) Surrogate

silent)

CT26 (colorectal MC38 (colon Syngeneic tumor
Mouse Model ) )

carcinoma)[7][8][9][10] adenocarcinoma)[11] model[12]

_ ) Twice a week for 3 - N

Dosing Regimen Not specified Not specified

weeks (i.p.)[7]

Monotherapy Anti-

Tumor Activity

Significant tumor
growth inhibition[7]

Enhanced tumor
control when
combined with anti-
PD-1[11]

Showed anti-tumor

responses[12]

Combination Therapy
(with anti-PD-1/PD-
L1)

Enhanced efficacy
and tumor

regression[7]

Enhanced tumor
control[11]

Not specified

Key Mechanistic

Finding

Depletion of Tregs,
activation of effector T
cells[1]

Activation of tumor-
specific precursor-
exhausted CD8+ T
cells without Treg
depletion[11]

Activation of cytotoxic
T cells and antigen-

presenting cells[12]

Clinical Efficacy and Safety Overview
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Parameter

T-448 (Belrestotug)

Domvanalimab

Vibostolimab

Fc Functionality

Fc-active (IgG1)[1][2]

Fc-silent[3][4][5]

Fc-active (IgG1)[6]

Key Clinical Trials

GALAXIES Lung-201
(Phase 2), TIG-006
(Phase 1/2)[13][14]

ARC-7 (Phase 2),
ARC-10 (Phase 3),
EDGE-Gastric (Phase
2)[4][5][15]

KEYVIBE program
(Phase 1/2/3)[6]

Reported Efficacy
Highlights

Showed preliminary
signs of clinical
activity as
monotherapy and in
combination.[2]
However, a Phase 2
trial (GALAXIES Lung-
201) failed to meet its
PFS endpoint, leading
to termination of the

program.[14]

In combination with an
anti-PD-1 antibody,
showed improved
overall survival in
NSCLC (ARC-10) and
promising PFS in
upper Gl cancers
(EDGE-Gastric).[4][5]

In combination with
pembrolizumab, did
not show a significant
improvement in PFS
in metastatic NSCLC
(KeyVibe-002).[16]

Reported Safety
Profile

Generally well-
tolerated in early
studies.[2] The
combination with
dostarlimab had an
increase in immune-
related adverse
effects.[14]

Generally well-
tolerated with a safety
profile consistent with
known immune

checkpoint inhibitors.

[5]

Safety profile
comparable to
pembrolizumab
monotherapy in some
studies.[6]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental approaches discussed, the following

diagrams are provided in DOT language for use with Graphviz.

T-448 (Belrestotug) Mechanism of Action
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Caption: T-448 (Belrestotug) blocks the TIGIT-PVR inhibitory pathway and depletes Tregs.

Domvanalimab Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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